Cas no 691396-52-8 (6-amino-7-(benzenesulfonyl)-5-[(4-chlorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile)

• Product Name: 6-amino-7-(benzenesulfonyl)-5-[(4-chlorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• CAS No: 691396-52-8
• MF: C₂₁H₁₃ClN₆O₂S
• MW: 448.884920835495
• CID: 6552699
• PubChem ID: 1426067
• Update Time: 2023-12-27

6-amino-7-(benzenesulfonyl)-5-[(4-chlorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-(benzenesulfonyl)-5-[(4-chlorophenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-[(4-chlorophenyl)methyl]-7-(phenylsulfonyl)-

• Inchi： 1S/C21H13ClN6O2S/c22-14-8-6-13(7-9-14)12-28-20(25)19(31(29,30)15-4-2-1-3-5-15)18-21(28)27-17(11-24)16(10-23)26-18/h1-9H,12,25H2
• InChI Key： UEHAXFDZLXGLTA-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=C(Cl)C=C3)C(N)=C(S(C3=CC=CC=C3)(=O)=O)C1=NC(C#N)=C(C#N)N=2

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: >300 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 769.1±60.0 °C(Predicted)
• pka: -3.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines